Cas no 2231673-62-2 (2-(3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptan-6-yl)acetic acid)

• Product Name: 2-(3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptan-6-yl)acetic acid
• CAS No: 2231673-62-2
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5106845
• Update Time: 2026-03-03

2-(3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptan-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.1]heptan-6-yl}acetic acid
• 2-(3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptan-6-yl)acetic acid

• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-6-8-4-9(7-14)10(8)5-11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)
• InChI Key： BCLVLFKRDPXIQB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1C2CC1CN(C(OC(C)(C)C)=O)C2

Additional information on 2-(3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptan-6-yl)acetic acid

Research Brief on 2-(3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptan-6-yl)acetic acid (CAS: 2231673-62-2)

The compound 2-(3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptan-6-yl)acetic acid (CAS: 2231673-62-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic derivative, characterized by its unique azabicyclo[3.1.1]heptane scaffold, serves as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent literature reveals that this compound is being explored as a key building block for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The tert-butoxycarbonyl (Boc) protecting group enhances the compound's stability during synthetic transformations, while the acetic acid moiety provides a handle for further functionalization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent GABA_A receptor ligands, showing promising results in preclinical models of anxiety and epilepsy.

Structural analysis of 2-(3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptan-6-yl)acetic acid reveals that its rigid bicyclic framework confers conformational constraints that are highly desirable in medicinal chemistry. This feature has been exploited in the design of protease inhibitors, with recent work focusing on its incorporation into SARS-CoV-2 main protease (M^pro) inhibitors. Computational docking studies suggest that derivatives of this scaffold can effectively bind to the active site of M^pro, potentially offering new avenues for antiviral development.

Synthetic methodologies for this compound have seen significant advancements in the past year. A novel asymmetric synthesis route was reported in Organic Letters (2023), achieving >99% enantiomeric excess through a chiral auxiliary approach. This development is particularly important as it enables access to enantiomerically pure derivatives for pharmacological evaluation. Additionally, green chemistry approaches utilizing biocatalysis have been applied to the synthesis of this intermediate, reducing the environmental impact of its production.

From a pharmacological perspective, recent in vitro studies have demonstrated that derivatives of 2-(3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptan-6-yl)acetic acid exhibit favorable drug-like properties, including good blood-brain barrier permeability and metabolic stability. These characteristics make the scaffold particularly attractive for CNS drug development. Current research efforts are focused on optimizing the pharmacokinetic profile of lead compounds derived from this intermediate.

The commercial availability of 2-(3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptan-6-yl)acetic acid has increased significantly in 2023, with multiple suppliers now offering the compound in both research and bulk quantities. This availability has accelerated research into its applications, with several pharmaceutical companies reportedly investigating its use in their discovery pipelines. Patent activity surrounding derivatives of this scaffold has also increased, indicating growing industrial interest in its therapeutic potential.

In conclusion, 2-(3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptan-6-yl)acetic acid represents a promising scaffold in medicinal chemistry with diverse applications. Its unique structural features, combined with recent synthetic advancements and demonstrated biological activity, position it as a valuable intermediate for drug discovery. Future research directions likely include further exploration of its applications in CNS disorders, infectious diseases, and potentially oncology, as well as continued optimization of synthetic routes for scalable production.